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Compound of Interest

Compound Name: AP1867-3-(aminoethoxy)

Cat. No.: B8103487 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

specialized chemical reagents like AP1867-3-(aminoethoxy), a synthetic ligand for FKBP used

in the synthesis of PROTACs, is a critical component of laboratory safety and environmental

responsibility.[1] Adherence to established protocols mitigates risks and ensures a secure

research environment. This guide provides a procedural, step-by-step plan for the safe disposal

of AP1867-3-(aminoethoxy).

Summary of Chemical and Safety Data
A clear understanding of the compound's properties is essential before handling and disposal.
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Parameter Information

Chemical Name AP1867-3-(aminoethoxy)

CAS Number 2127390-15-0[1]

Molecular Formula C₃₈H₅₀N₂O₉[1]

Molecular Weight 678.81 g/mol [1]

Appearance Solid, white to off-white[2]

Primary Use
Synthetic ligand for FKBP in PROTAC

synthesis[1][3]

Storage (Solid) -20°C, stored under nitrogen[2]

Storage (In Solvent)
-80°C for up to 6 months; -20°C for up to 1

month (stored under nitrogen)[2]

Step-by-Step Disposal Protocol
The disposal of AP1867-3-(aminoethoxy) and materials contaminated with it should be treated

as hazardous chemical waste. These procedures are based on best practices for handling

potent biological compounds like PROTACs.[4][5]

1. Personal Protective Equipment (PPE): Before beginning the disposal process, ensure you

are wearing the appropriate PPE:

Chemical-resistant gloves (e.g., nitrile)

Safety glasses with side shields or goggles

A laboratory coat

2. Waste Segregation: All items that have come into contact with AP1867-3-(aminoethoxy)
must be segregated as hazardous waste. This includes:

Unused or expired solid AP1867-3-(aminoethoxy)

Solutions containing AP1867-3-(aminoethoxy)
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Contaminated laboratory consumables (e.g., pipette tips, vials, tubes, absorbent paper)

Contaminated PPE (e.g., gloves)

3. Waste Collection:

Solid Waste:

Collect all solid waste, including unused powder and contaminated consumables, in a

designated, leak-proof hazardous waste container lined with a heavy-duty plastic bag.[5]

Ensure the container is clearly labeled for chemical waste.[4]

Liquid Waste:

Collect all liquid waste containing AP1867-3-(aminoethoxy) in a separate, sealed, and

shatter-resistant container.[5]

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.[5]

4. Labeling of Waste Containers: Properly label all hazardous waste containers with the

following information:

The words "Hazardous Waste"

The full chemical name: "AP1867-3-(aminoethoxy)"

The concentration (if in solution)

The date of accumulation

The name of the principal investigator or research group

5. Storage of Waste: Store the sealed and labeled hazardous waste containers in a designated

and secure satellite accumulation area within the laboratory, away from incompatible materials.
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6. Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's EHS office or an approved waste disposal contractor. Do not dispose of AP1867-3-
(aminoethoxy) down the drain or in the regular trash.[4]

Spill Management
In the event of a spill:

Evacuate and Secure: Alert others in the area and restrict access.

Assess the Spill: Determine the nature and extent of the spill.

PPE: Wear appropriate PPE before cleaning the spill.

Containment:

For solid spills, carefully sweep or scoop the material to avoid generating dust.

For liquid spills, use a non-combustible absorbent material like vermiculite or sand to

contain the spill.[4]

Cleanup: Collect all cleanup materials into a designated hazardous waste container.[4]

Decontamination: Decontaminate the spill area with a suitable solvent (e.g., ethanol) and

then wash the area thoroughly.[4]

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of AP1867-3-
(aminoethoxy).
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Caption: Disposal workflow for AP1867-3-(aminoethoxy).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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